Cas no 801228-28-4 (N-(2-Chlorophenyl)piperazine-1-carboxamide)

• Product Name: N-(2-Chlorophenyl)piperazine-1-carboxamide
• CAS No: 801228-28-4
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 3081340
• PubChem ID: 1132876
• Update Time: 2025-10-29

N-(2-Chlorophenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)piperazine-1-carboxamide
• piperazine-1-carboxylic acid(2-chloro-phenyl)-amide
• Piperazine-1-carboxylic acid (2-chloro-phenyl)-amide
• BAS 09856080
• AKOS000598520
• 801228-28-4

• MDL： MFCD06011059
• Inchi： 1S/C11H14ClN3O/c12-9-3-1-2-4-10(9)14-11(16)15-7-5-13-6-8-15/h1-4,13H,5-8H2,(H,14,16)
• InChI Key： NRXGOKYUGMAKBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(N1CCNCC1)=O

Computed Properties

• Exact Mass: 239.0825398Da
• Monoisotopic Mass: 239.0825398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 443.1±45.0 °C at 760 mmHg
• Flash Point: 221.8±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(2-Chlorophenyl)piperazine-1-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-Chlorophenyl)piperazine-1-carboxamide

N-(2-Chlorophenyl)piperazine-1-carboxamide: A Comprehensive Overview

N-(2-Chlorophenyl)piperazine-1-carboxamide, with the CAS number 801228-28-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a carboxamide group and a chlorophenyl substituent. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is a common structural element in various pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. The chlorophenyl group introduces electronic and steric effects that can influence the compound's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of N-(2-Chlorophenyl)piperazine-1-carboxamide as a precursor or intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antidepressants and neuroprotective agents. The compound's ability to modulate serotonin reuptake and influence neuronal signaling pathways makes it a promising candidate for drug discovery efforts targeting mood disorders and neurodegenerative diseases.

The synthesis of N-(2-Chlorophenyl)piperazine-1-carboxamide typically involves multi-step organic reactions, including nucleophilic substitution, amide bond formation, and aromatic substitution. These reactions are optimized to ensure high yields and purity, which are critical for downstream applications in pharmaceutical research. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of these synthetic processes.

In terms of applications, N-(2-Chlorophenyl)piperazine-1-carboxamide has shown potential in the development of bioconjugates and drug delivery systems. Its structural versatility allows for the incorporation of various functional groups, enabling the creation of targeted drug delivery vehicles that can enhance therapeutic efficacy while minimizing side effects. Additionally, the compound has been investigated for its role in enzyme inhibition and antimicrobial activity, further underscoring its broad utility in chemical biology.

From an analytical standpoint, the characterization of N-(2-Chlorophenyl)piperazine-1-carboxamide relies on advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure, purity, and stereochemistry, which are essential for ensuring consistency in its production and application.

Looking ahead, ongoing research into N-(2-Chlorophenyl)piperazine-1-carboxamide is focused on expanding its utility in drug discovery pipelines. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its potential as a lead compound for treating conditions such as Alzheimer's disease, Parkinson's disease, and major depressive disorder. The integration of computational chemistry tools with experimental validation is expected to accelerate the discovery of novel therapeutic agents derived from this compound.

In conclusion, N-(2-Chlorophenyl)piperazine-1-carboxamide represents a valuable asset in contemporary chemical research due to its unique structure, diverse applications, and promising therapeutic potential. As advancements in synthetic methodology and biological screening continue to unfold, this compound is poised to play an increasingly important role in the development of innovative medicines that address unmet medical needs.